2-[(1-Methyl-3-pyrrolidinyl)oxy]benzamide

• CAS No.: 28490-67-7
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 2-(1-methylpyrrolidin-3-yl)oxybenzamide
• InChI: InChI=1S/C12H16N2O2/c1-14-7-6-9(8-14)16-11-5-3-2-4-10(11)12(13)15/h2-5,9H,6-8H2,1H3,(H2,13,15)
• InChI Key: BXHRREBHKWLCRN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)OC2=CC=CC=C2C(=O)N

Description

2-[(1-Methyl-3-pyrrolidinyl)oxy]benzamide is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 85.6 g (2.2 moles) of sodium amide in 1.5 liter of dry toluene was added 202 g (2 moles) of 1-methyl-3-pyrrolidinol so as not to exceed a temperature of 50° C. The mixture was then heated to 70° C. for 4.5 hours. The mixture was cooled and 381 g (2 moles) of o-toluenesulfonylchloride was added at a rapid drop while maintaining a temperature of 20°-30° C. with an ice bath. The mixture was stirred at room temperature for 2.5 hours and washed with water. The toluene solution was dried with sodium sulfate and concentrated. The residue, dissolved in 500 ml of dimethylformamide, was added to a reaction mixture prepared by adding 119 g (2.2 moles) of sodium methoxide and 274 g (2.0 moles) of salicylamide to one liter of dimethylformamide and the mixture was worked up as in preparation 1. Yield of product was 170 g (38%), m.p. 116°-118° C.